molecular formula C12H16BrF2N B8426340 (4-Bromo-2,6-difluoro-benzyl)-(3-methyl-butyl)-amine

(4-Bromo-2,6-difluoro-benzyl)-(3-methyl-butyl)-amine

Cat. No. B8426340
M. Wt: 292.16 g/mol
InChI Key: UJQAESCSJZMXOZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Bromo-2,6-difluoro-benzyl)-(3-methyl-butyl)-amine is a useful research compound. Its molecular formula is C12H16BrF2N and its molecular weight is 292.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality (4-Bromo-2,6-difluoro-benzyl)-(3-methyl-butyl)-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-Bromo-2,6-difluoro-benzyl)-(3-methyl-butyl)-amine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(4-Bromo-2,6-difluoro-benzyl)-(3-methyl-butyl)-amine

Molecular Formula

C12H16BrF2N

Molecular Weight

292.16 g/mol

IUPAC Name

N-[(4-bromo-2,6-difluorophenyl)methyl]-3-methylbutan-1-amine

InChI

InChI=1S/C12H16BrF2N/c1-8(2)3-4-16-7-10-11(14)5-9(13)6-12(10)15/h5-6,8,16H,3-4,7H2,1-2H3

InChI Key

UJQAESCSJZMXOZ-UHFFFAOYSA-N

Canonical SMILES

CC(C)CCNCC1=C(C=C(C=C1F)Br)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Bromo-2,6-difluoro-benzaldehyde (I-1a: 30 g) and isoamyl amine (13 g) were combined in dichloroethane (1 L) at ambient temperature. After stirring for 2 hours, sodium triacetoxyborohydride (144 g) was added to the reaction mixture. After stirring overnight, the reaction mixture was treated with a 2 M aqueous potassium hydroxide solution. The layers were separated and the organic phase dried over magnesium sulfate before being filtered and concentrated with a rotary evaporator to provide the title compound (I-1b) as an oil, which was used in the subsequent transformation without further purification.
Quantity
30 g
Type
reactant
Reaction Step One
Quantity
13 g
Type
reactant
Reaction Step Two
Quantity
144 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
1 L
Type
solvent
Reaction Step Five

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